Cas no 37205-87-1 (Ethoxylated Isononylphenol)

• Product Name: Ethoxylated Isononylphenol
• CAS No: 37205-87-1
• MF: C₁₇H₂₈O
• MW: 248.403625488281
• CID: 307412
• PubChem ID: 92035818
• Update Time: 2025-10-29

Ethoxylated Isononylphenol Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-(isononylphenyl)-w-hydroxy-
• ISONONYLPHENOL-ETHOXYLATE
• (2E)-3,7-DIMETHYLOCTA-2,6-DIENAL
• ACETONE
• Isononylphenyl-ethoxylate
• MARLOPHEN NP3
• marlowet4536
• neonolaf9-25
• neonolaf9-4
• neonolaf9-6
• NONOXYNOL-11
• polyethyleneglycolisononylphenolether
• (Isononylphenoxy)poly(ethyleneoxide)
• AF 10
• AF 9-10
• AF 9-100
• AF 9-10S
• AF 9-12
• AF 9-12S
• AF 9-18
• AF9-25
• AF 9-3
• AF 9-40
• AF 9-8S
• Ethoxylated isononylphenol
• MAF 12
• MarlophenNP 10
• Marlophen NP 12
• Marlophen NP 15
• Marlophen NP 4
• Marlophen NP 5
• Marlophen NP 6
• Marlophen NP 8
• Marlophen NP 9
• Neonol AF 10
• Neonol AF 2-12
• Neonol AF 6
• Neonol AF 9
• Neonol AF 9-10
• Neonol AF 9-12
• Neonol AF 9-14
• Neonol AF 9-16
• Neonol AF 9-22
• Neonol AF 9-5
• Neonol AF 9-60
• Neonol AF 9-8
• Neonol AF 9-9
• Neonol AF9 10A
• Neonol AF9 12A
• Neonol AFB 9-10
• Neonol AFB 9-12
• Neonol AFB9-9
• Nonfix 10
• Polyethylene glycolisononylphenyl ether
• Polyethylene glycol mono(isononylphenyl) ether
• 37205-87-1
• 1-ETHOXY-4-(7-METHYLOCTYL)BENZENE
• Marlophen NP 3
• Neonol AF 9-25
• Neonol AF 9-4
• Neonol AF 9-6
• Polyethylene glycol isononylphenol ether
• Ethoxylated Isononylphenol

• Inchi： 1S/C17H28O/c1-4-18-17-13-11-16(12-14-17)10-8-6-5-7-9-15(2)3/h11-15H,4-10H2,1-3H3
• InChI Key： IRTXCPKNZUZNMH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CCCCCCC(C)C

Computed Properties

• Exact Mass: 248.21400
• Monoisotopic Mass: 248.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 5.23430

Ethoxylated Isononylphenol Security Information

• Safety Term：Low toxicity by an unreported route. When heated to decomposition it emits acrid smoke and irritating vapors.

Additional information on Ethoxylated Isononylphenol

Ethoxylated Isononylphenol (CAS No. 37205-87-1): Properties, Applications, and Market Insights

Ethoxylated Isononylphenol (CAS No. 37205-87-1) is a nonionic surfactant widely used in industrial and commercial applications. This compound belongs to the family of ethoxylated alkylphenols, which are known for their excellent emulsifying, wetting, and dispersing properties. With the growing demand for eco-friendly surfactants, researchers and manufacturers are increasingly focusing on the sustainable production and application of ethoxylated isononylphenol derivatives.

The chemical structure of Ethoxylated Isononylphenol consists of a branched isononylphenol group attached to a polyoxyethylene (EO) chain. The number of EO units can vary, influencing the compound's hydrophilic-lipophilic balance (HLB) and its suitability for specific applications. This versatility makes it a popular choice in formulations requiring low-foaming surfactants or temperature-stable emulsifiers.

In the industrial sector, Ethoxylated Isononylphenol finds extensive use as a textile processing aid, particularly in dyeing and scouring processes. Its ability to reduce surface tension and improve wetting properties makes it invaluable for fabric treatment chemicals. Recent trends in the textile industry show increased interest in high-performance surfactants that can work effectively at lower concentrations, addressing both cost and environmental concerns.

The agricultural industry utilizes Ethoxylated Isononylphenol as a key component in pesticide formulations and herbicide adjuvants. Its role in enhancing the spreading and penetration of active ingredients has made it particularly valuable in modern crop protection solutions. With the global push toward sustainable agriculture, formulators are exploring ways to optimize surfactant performance while minimizing environmental impact.

In household and institutional cleaning products, Ethoxylated Isononylphenol serves as an effective degreasing agent and emulsifier. Its compatibility with various cleaning formulations and stability across a wide pH range contribute to its popularity in industrial cleaners and detergent formulations. The current market shows growing preference for multifunctional surfactants that can deliver superior cleaning performance with reduced environmental footprint.

The personal care industry has historically used Ethoxylated Isononylphenol in certain formulations, though recent shifts toward mild surfactants and skin-friendly ingredients have led to decreased usage in this sector. However, it remains important in specialized applications where its particular properties are required, prompting ongoing research into modified ethoxylates with improved biocompatibility.

From a market perspective, the global demand for Ethoxylated Isononylphenol continues to evolve. Asia-Pacific remains the largest consumer, driven by growing industrial and agricultural sectors, while North America and Europe are seeing shifts toward alternative surfactants in response to regulatory changes. Manufacturers are responding with innovations in green chemistry approaches and bio-based surfactants that maintain performance while addressing environmental concerns.

Recent technological advancements have focused on improving the production processes for Ethoxylated Isononylphenol, particularly in the areas of catalyst efficiency and reaction control. These developments aim to reduce energy consumption and byproduct formation, aligning with the chemical industry's broader sustainability goals. The integration of process intensification techniques and continuous manufacturing methods represents an important trend in surfactant production.

Quality control and characterization of Ethoxylated Isononylphenol products have become increasingly sophisticated, with advanced analytical techniques enabling precise determination of EO distribution and impurity profiles. This level of quality assurance is particularly important for applications requiring consistent performance, such as in specialty chemical formulations and high-performance lubricants.

Looking to the future, research directions for Ethoxylated Isononylphenol include the development of tailored ethoxylates with specific property profiles for niche applications. There's also growing interest in understanding the structure-activity relationships of these compounds to enable more targeted molecular design. As regulatory landscapes continue to evolve globally, the surfactant industry remains focused on balancing performance requirements with environmental and health considerations.

For formulators and end-users, proper handling and storage of Ethoxylated Isononylphenol are essential to maintain product quality. Standard recommendations include protection from extreme temperatures and moisture, with particular attention to the material's hygroscopic nature. These considerations are especially important for applications where consistent surfactant performance is critical to process outcomes.

The technical literature continues to expand regarding Ethoxylated Isononylphenol, with recent studies examining its interfacial behavior, compatibility with other formulation components, and performance under various conditions. This growing body of knowledge supports more informed selection and use of these surfactants across diverse applications, from industrial processes to specialty chemical applications.